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Compound of Interest

Compound Name: 800CW NHS ester

Cat. No.: B8823005

For Researchers, Scientists, and Drug Development Professionals

The near-infrared (NIR) fluorescent dye, 800CW N-hydroxysuccinimidyl (NHS) ester, has
emerged as a powerful tool in a wide array of research applications, from fundamental cellular
analysis to preclinical in-vivo imaging. Its exceptional optical properties in the NIR spectrum,
including high molar absorptivity and good quantum yield, offer significant advantages over
traditional visible light fluorophores, primarily due to reduced tissue autofluorescence and
deeper tissue penetration. This technical guide provides an in-depth overview of the core
applications of 800CW NHS ester, complete with detailed experimental protocols and
guantitative data to empower researchers in their scientific endeavors.

Core Properties and Conjugation Chemistry

800CW NHS ester is an amine-reactive dye that readily forms stable covalent amide bonds
with primary and secondary amines, such as those found on lysine residues of proteins.[1] This
straightforward conjugation chemistry makes it a versatile label for a variety of biomolecules,
including antibodies, peptides, and other proteins.[2]

Key Physicochemical Properties of 800CW NHS Ester
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Property Value Reference
Molecular Formula C45H44N3Na016S4 [3]
Molecular Weight ~1019.1 g/mol [3]
Excitation Maximum (in PBS) 774 nm [4]
Emission Maximum (in PBS) 789 nm

Molar Absorptivity (in PBS)

240,000 L mol-t cm™1

Quantum Yield (in TCB)

8.0+ 0.2%

NHS Ester Conjugation Workflow

The following diagram illustrates the fundamental principle of NHS ester chemistry for labeling

biomolecules.
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Biomolecule (Protein, Antibody, etc.)
with primary amine (-NH2) Reaction at pH 8.5

800CW-Labeled Biomolecule I N-hydroxysuccinimide
(Stable Amide Bond) (leaving group)
800CW NHS Ester

Animal Model Preparation
(e.g., Tumor Xenograft)

800CW-Conjugate Administration

(e.g., Intravenous Injection)

In-Vivo NIR Imaging
(Multiple Time Points)

Image Analysis
(Tumor-to-Background Ratio)

Ex-Vivo Organ Imaging &
Histology (Optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5814206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5814206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8870237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8870237/
https://axispharm.com/product/800cw-nhs-ester/
https://www.licorbio.com/support/contents/reagents/irdye-infrared-dyes/800cw-nhs-ester.html
https://www.benchchem.com/product/b8823005#applications-of-800cw-nhs-ester-in-research
https://www.benchchem.com/product/b8823005#applications-of-800cw-nhs-ester-in-research
https://www.benchchem.com/product/b8823005#applications-of-800cw-nhs-ester-in-research
https://www.benchchem.com/product/b8823005#applications-of-800cw-nhs-ester-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8823005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8823005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

